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Compound of Interest

Compound Name: 5-Chloro-2,4-difluoroaniline

Cat. No.: B1360899

An In-depth Technical Guide to 5-Chloro-2,4-
difluoroaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of 5-Chloro-
2,4-difluoroaniline

5-Chloro-2,4-difluoroaniline is a halogenated aromatic amine that has garnered significant
attention in the fields of medicinal chemistry and materials science. Its unique trifunctional
substitution pattern—an amine group, a chlorine atom, and two fluorine atoms—provides a
versatile scaffold for the synthesis of complex molecules. The electronic properties conferred
by the fluorine and chlorine atoms, combined with the reactive nature of the aniline moiety,
make it a crucial intermediate in the development of pharmaceuticals and agrochemicals.[1]
This guide offers a comprehensive overview of its core properties, synthesis, reactivity, and
applications, providing a critical resource for professionals engaged in advanced chemical
research.

Part 1: Core Physicochemical Properties

A thorough understanding of the physical and chemical properties of 5-Chloro-2,4-
difluoroaniline is fundamental to its application in synthetic chemistry. These properties dictate
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its behavior in reaction media, its purification methods, and its handling and storage
requirements.

Structural and Molecular Data

The arrangement of substituents on the benzene ring is key to the molecule's reactivity. The
fluorine atoms at positions 2 and 4, and the chlorine at position 5, create a specific electronic
environment that influences the reactivity of the amine group and the aromatic ring itself.

Property Value Source(s)
CAS Number 348-65-2 [1][2][3]
Molecular Formula CeHaCIF2N [1112][3]
Molecular Weight 163.55 g/mol [1103114]
IUPAC Name 5-chloro-2,4-difluoroaniline [4][5]

1-Amino-5-chloro-2,4-
Synonyms ] [1][2]
difluorobenzene

IKDIJKRZDCUNAAB-
InChl Key [5]
UHFFFAOYSA-N

SMILES C1=C(C(=CC(=C1CI)F)F)N 5]

Physical Characteristics

5-Chloro-2,4-difluoroaniline is typically a solid at room temperature, with a defined melting
point that is indicative of its purity.[1][6] Its solubility characteristics are crucial for selecting
appropriate solvent systems for reactions and purifications.
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Property Value Source(s)
Appearance Off-white to gray solid [6]
Melting Point 50-51 °C [1][6]
Boiling Point 218.7 £ 35.0 °C (Predicted) [11[3]
Density 1.5+0.1 g/cm3 [3]
Flash Point 86.1 + 25.9 °C [1][3]
Vapor Pressure 01= 9'4 MmHg at 25°C [1][3]
(Predicted)

Refractive Index 1.543 [1]
pKa 2.21 £ 0.10 (Predicted) [6]
LogP 2.46 -2.78 [11[3]

Part 2: Synthesis and Reactivity

The synthesis of 5-Chloro-2,4-difluoroaniline often starts from more readily available
polychlorinated nitroaromatics. The reactivity of the final product is dominated by the
nucleophilic character of the amine group and the potential for electrophilic substitution on the
aromatic ring, which is modulated by the existing substituents.

Synthetic Pathways

A common industrial synthesis involves a two-step process starting from 2,4,5-
trichloronitrobenzene. This pathway is notable for its specificity and high yields.[7][8][9]

o Fluorination: The first step is a nucleophilic aromatic substitution (SNAr) reaction where two
chlorine atoms are replaced by fluorine. This is typically achieved by heating 2,4,5-
trichloronitrobenzene with a fluorinating agent like anhydrous potassium fluoride (KF).[7] The
reaction is often facilitated by a phase-transfer catalyst in a high-boiling point solvent.[7][9]
This selectively produces 2,4-difluoro-5-chloronitrobenzene.[7]

e Reduction: The nitro group of the intermediate is then reduced to an amine. This is
commonly accomplished through catalytic hydrogenation using a palladium-on-carbon
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(Pd/C) catalyst.[8][10] This step yields the final product, 5-Chloro-2,4-difluoroaniline.

1. KF, Phase-Transfer Catalyst 2. Hz, Pd/IC

(2,4,5—Trichloronitrobenzene) (Fluorination) =(2,4—Difluoro—5»chIoronitrobenzene Catalytic Hydrogenation (S—ChIoro-2,4-difluoroani|ine)

Click to download full resolution via product page

Caption: Synthetic route to 5-Chloro-2,4-difluoroaniline.

Chemical Reactivity

The chemical behavior of 5-Chloro-2,4-difluoroaniline is influenced by its functional groups:

 Aniline Moiety: The primary amine group is nucleophilic and can undergo a variety of
reactions, including acylation, alkylation, diazotization (to form diazonium salts), and
condensation reactions. These transformations are fundamental to its use as a building block
in organic synthesis.

e Aromatic Ring: The benzene ring is activated by the amine group but deactivated by the
halogen substituents towards electrophilic aromatic substitution. The directing effects of the
substituents will guide the position of any incoming electrophiles.

The compound is stable under normal storage conditions but should be kept away from strong
oxidizing agents.[2]

Part 3: Applications in Drug Discovery and
Agrochemicals

5-Chloro-2,4-difluoroaniline is a valuable intermediate in the synthesis of biologically active
molecules.[1] Its structural features are often incorporated into compounds designed to interact
with specific biological targets.

o Pharmaceuticals: It serves as a key building block for various active pharmaceutical
ingredients (APIs).[11][12] For instance, it is utilized in the synthesis of inhibitors for enzymes
like tyrosine kinases, which are important targets in oncology.[11] The presence of chlorine
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and fluorine can enhance metabolic stability, membrane permeability, and binding affinity of
the final drug molecule.[13]

o Agrochemicals: In the agrochemical industry, this compound is used in the development of
new herbicides and fungicides.[1][14] The halogenated phenylamine structure is a common
feature in many pesticides.

Part 4: Spectroscopic Characterization

While specific spectra for 5-Chloro-2,4-difluoroaniline are not readily available in the public
domain, the expected spectroscopic signatures can be predicted based on its structure.

'H NMR: The proton NMR spectrum would show signals in the aromatic region, with
chemical shifts and coupling patterns determined by the electronic effects of the fluorine,
chlorine, and amine groups.

e 13C NMR: The carbon NMR would display distinct signals for each of the six carbon atoms in
the benzene ring, with their chemical shifts influenced by the attached substituents.

e 19F NMR: The fluorine NMR spectrum would provide characteristic signals for the two non-
equivalent fluorine atoms, offering a powerful tool for structural confirmation.

e Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak
corresponding to its molecular weight, along with a characteristic isotopic pattern due to the
presence of a chlorine atom.

« Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands
for the N-H stretching of the amine group, as well as C-F and C-ClI stretching vibrations.

Part 5: Safety and Handling

As with any laboratory chemical, proper safety precautions must be observed when handling 5-
Chloro-2,4-difluoroaniline.

Hazard Identification

The compound is classified as hazardous.[2] Key hazards include:
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Harmful if swallowed (Acute Toxicity, Oral, Category 4).[2]

Causes skin irritation (Category 2).[2][4]

Causes serious eye damage (Category 1) or serious eye irritation.[2][4]

May cause respiratory irritation (STOT SE 3).[2][4]

Recommended Handling Procedures

o Engineering Controls: Use only in a well-ventilated area, such as a chemical fume hood.[15]
» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[2]

o Skin Protection: Wear suitable protective gloves and clothing to prevent skin contact.[2]
[15]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved
respirator.[2]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6] Keep
in the dark and under an inert atmosphere.[6]

o First Aid:

[¢]

Inhalation: Move the person to fresh air. Seek immediate medical attention.[2]

[e]

Skin Contact: Wash off immediately with plenty of soap and water.[2]

o

Eye Contact: Rinse cautiously with water for at least 15 minutes, removing contact lenses
if possible. Get immediate medical attention.[2]

o

Ingestion: Do NOT induce vomiting. Call a poison center or doctor if you feel unwell.[2]

In case of fire, use alcohol-resistant foam, carbon dioxide, dry powder, or water spray.[2]
Thermal decomposition can generate toxic gases, including carbon oxides, hydrogen chloride,
hydrogen fluoride, and nitrogen oxides.[2]
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Conclusion

5-Chloro-2,4-difluoroaniline is a strategically important chemical intermediate with a well-
defined property profile. Its synthesis is well-established, and its reactivity is versatile, making it
a valuable tool for chemists in the pharmaceutical and agrochemical industries. A
comprehensive understanding of its properties, synthesis, and safe handling procedures is
essential for its effective and responsible use in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1360899#physical-and-chemical-properties-of-5-
chloro-2-4-difluoroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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